Cas no 857959-10-5 (3-amino-5,6-dihydro-4H-1lambda6,2-thiazine-1,1-dione)

• Product Name: 3-amino-5,6-dihydro-4H-1lambda6,2-thiazine-1,1-dione
• CAS No: 857959-10-5
• MF: C₄H₈N₂O₂S
• MW: 148.183519363403
• MDL: MFCD19208125
• CID: 5685942
• PubChem ID: 55290398
• Update Time: 2025-05-19

3-amino-5,6-dihydro-4H-1lambda6,2-thiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-amino-5,6-dihydro-4H-1lambda6,2-thiazine-1,1-dione
• 3-Amino-5,6-dihydro-4H-1,2-thiazine 1,1-dioxide
• 857959-10-5
• AKOS006363570
• EN300-24496356
• 4H-1,2-Thiazin-3-amine, 5,6-dihydro-, 1,1-dioxide
• 3-amino-5,6-dihydro-4H-1lambda6,2-thiazine-1,1-d ione

• MDL： MFCD19208125
• Inchi： 1S/C4H8N2O2S/c5-4-2-1-3-9(7,8)6-4/h1-3H2,(H2,5,6)
• InChI Key： RITIRJPKFGRPIA-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CCCC(N)=N1

Computed Properties

• Exact Mass: 148.03064868g/mol
• Monoisotopic Mass: 148.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• Density: 1?+-.0.1 g/cm3(Predicted)
• Melting Point: 236-237 °C
• Boiling Point: 318.9±25.0 °C(Predicted)
• pka: -2.10±0.20(Predicted)

Additional information on 3-amino-5,6-dihydro-4H-1lambda6,2-thiazine-1,1-dione

3-Amino-5,6-Dihydro-4H-1λ⁶,2-Thiazine-1,1-Dione (CAS No. 857959-10-5)

3-Amino-5,6-dihydro-4H-1λ⁶,2-thiazine-1,1-dione, also known by its CAS registry number CAS No. 857959-10-5, is a heterocyclic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazine diones, which are known for their diverse biological activities and potential applications in drug development. The molecule features a thiazine ring system with two adjacent oxygen atoms in the 1-position, forming a dione structure, along with an amino group at the 3-position. This combination of functional groups contributes to its versatile reactivity and bioactivity.

The synthesis of 3-amino-5,6-dihydro-4H-1λ⁶,2-thiazine-1,1-dione has been explored through various routes, including condensation reactions and cyclization processes. Recent studies have focused on optimizing these methods to enhance yield and purity while minimizing environmental impact. For instance, researchers have employed green chemistry principles by utilizing microwave-assisted synthesis or solvent-free conditions to synthesize this compound efficiently. These advancements not only improve the scalability of production but also align with the growing demand for sustainable chemical processes.

The structural uniqueness of CAS No. 857959-10-5 makes it a valuable substrate for further chemical modifications. By introducing substituents at specific positions on the thiazine ring or modifying the amino group, chemists can tailor the compound's properties for specific applications. For example, substitution at the amino group has been shown to influence the compound's solubility and bioavailability, which are critical factors in drug design.

In terms of biological activity, 3-amino-5,6-dihydro-4H-1λ⁶,2-thiazine-1,1-dione has demonstrated potential as an antioxidant and anti-inflammatory agent. Recent in vitro studies have highlighted its ability to scavenge free radicals and inhibit pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could be a promising lead for developing novel therapeutics targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions.

Beyond its direct biological applications, this compound serves as an important intermediate in the synthesis of more complex molecules. For instance, it has been used as a building block in the construction of macrocyclic compounds and polycyclic aromatic systems. The ability to form hydrogen bonds due to its amino and carbonyl groups makes it particularly useful in supramolecular chemistry and crystal engineering.

The pharmacokinetic profile of CAS No. 857959-10-5 has also been investigated in preclinical models. Studies indicate that the compound exhibits moderate absorption when administered orally but shows improved bioavailability when formulated as nanoparticles or liposomes. These delivery systems not only enhance uptake but also reduce systemic toxicity by targeting specific tissues or organs.

In conclusion, 3-amino-5,6-dihydro-4H-lambda⁶,2-thiazine-l,l-dione (CAS No. 857959-lO-S) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure enables a wide range of chemical transformations and biological interactions, making it a valuable tool for advancing drug discovery and materials science. As research continues to uncover new aspects of its properties and applications, this compound is poised to play an increasingly important role in modern chemistry.